Cas no 1116-98-9 (tert-Butyl 2-cyanoacetate)

• Product Name: tert-Butyl 2-cyanoacetate
• CAS No: 1116-98-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD00001938
• CID: 40764
• PubChem ID: 70693
• Update Time: 2025-04-18

tert-Butyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyanoacetate
• Cyanoaceticacidbutylester
• Cyanoacetic acid tert-butyl ester
• t-Butyl cyanoacetate:
• tert-Butyl cyanoacetate
• Aceticacid, cyano-, 1,1-dimethylethyl ester (9CI)
• Acetic acid, cyano-, tert-butylester (6CI,7CI,8CI)
• 1,1-Dimethylethyl cyanoacetate
• NSC 1072
• Cyanoacetic acidtert-butyl ester
• tert-Butylcyanoacetate
• MFCD00001938
• tert-butyl-2-cyanoacetate
• EN300-27210
• A802398
• Acetic acid, cyano-, 1,1-dimethylethyl ester
• Benzenepropanoic acid, .alpha.,.beta.-dibromo-4-fluoro-, ethyl ester
• AMY3784
• Z237573790
• NCCH2C(O)OC(CH3)3
• SCHEMBL182386
• Acetic acid, 2-cyano-, 1,1-dimethylethyl ester
• GS-3781
• t-butylcyanoacetate
• tert-butyl2-cyanoacetate
• SY007488
• tert-butyl 2-cyanoacetate;tert-Butyl cyanoacetate
• t-Butyl cyanoacetate
• DTXSID8061501
• cyano-acetic acid tert-butyl ester
• InChI=1/C7H11NO2/c1-7(2,3)10-6(9)4-5-8/h4H2,1-3H3
• Cyanoacetic acid t-butyl ester
• AB00182
• F8889-2500
• FT-0624128
• W-108669
• NS00021521
• TERT-BUTYL .ALPHA.-CYANOACETATE
• BFNYNEMRWHFIMR-UHFFFAOYSA-
• EINECS 214-243-7
• NSC-1072
• tert-Butyl cyanoacetate, >=97.0% (GC)
• D70419
• CS-D1442
• tert.-Butyl cyanoacetate
• 1116-98-9
• AKOS000121136
• NSC1072
• UNII-PWT31M9VDL
• Acetic acid, cyano-, tert-butyl ester
• PWT31M9VDL
• TERT-BUTYL ALPHA-CYANOACETATE
• Cyanoacetic Acid 1,1-Dimethylethyl Ester; Cyanoacetic Acid tert-Butyl Ester; 1,1-Dimethylethyl Cyanoacetate; Cyanoacetic Acid tert-Butyl Ester; NSC 1072;
• tert-Butyl 2-Cyanoacetate; tert-Butyl Cyanoacetate
• DTXCID2033235

• MDL： MFCD00001938
• Inchi： 1S/C7H11NO2/c1-7(2,3)10-6(9)4-5-8/h4H2,1-3H3
• InChI Key： BFNYNEMRWHFIMR-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)C(C)(C)C
• BRN： 1755933

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless odorless liquid.
• Density: 0.988 g/mL at 20 °C(lit.)
• Melting Point: 107-108ºC
• Boiling Point: 108°C/23mmHg(lit.)
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Refractive Index: n20/D 1.420
• Solubility: Difficult to mix.
• PSA: 50.09000
• LogP: 1.24178
• Solubility: Unable or difficult to mix

tert-Butyl 2-cyanoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： Eyeshields, Faceshields, full-face respirator (US), Gloves, multi-purpose combination respirator cartridge (US), type ABEK (EN14387) respirator filter
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters